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Compound of Interest

Compound Name: 4-Benzoylphenylboronic acid

Cat. No.: B1277926

For researchers, scientists, and professionals in drug development, the safe and effective
handling of chemical reagents is paramount. This document provides crucial safety protocols,
operational procedures, and disposal plans for 4-Benzoylphenylboronic acid, ensuring
laboratory safety and regulatory compliance.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-Benzoylphenylboronic acid
(CAS No. 268218-94-6).[1][2][3]1[4]

Property Value

Molecular Formula C13H11BO3[3][5]
Molecular Weight 226.04 g/mol [3][5]
Melting Point 204-212 °C[2][3][4]
Density 1.25 g/em3[2][3][4]
Flash Point 212.6 °C[2][3]
Storage Temperature 2-8°C[3]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential for the safe handling of 4-
Benzoylphenylboronic acid. The following steps provide a clear guide for laboratory
personnel.

Engineering Controls and Preparation

» Ventilation: All handling of 4-Benzoylphenylboronic acid should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[6]

 Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.

o Work Area: The designated work area should be clean, uncluttered, and free of ignition
sources.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure.[1]
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully
buttoned, with long pants and

closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator.

Required when handling the
solid compound to prevent the
inhalation of dust particles,
which may cause respiratory

irritation.

Handling the Chemical

e Weighing and Transfer: Use a spatula for transferring the solid. Avoid generating dust during

transfer.

o Spill Prevention: Keep the container of 4-Benzoylphenylboronic acid tightly closed when

not in use.

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.

Post-Handling

o Decontamination: Clean the work area and any equipment used with an appropriate solvent,

followed by soap and water.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose

of single-use items in the designated hazardous waste stream.
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Disposal Plan

Proper disposal of 4-Benzoylphenylboronic acid and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization

* 4-Benzoylphenylboronic acid and any materials contaminated with it (e.g., gloves, weigh
boats, paper towels) must be treated as hazardous chemical waste.[6]

Waste Segregation and Collection

e Solid Waste: Collect all solid waste, including excess reagent and contaminated disposables,
in a designated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: If the compound is used in a solution, collect the liquid waste in a separate,
compatible, and clearly labeled hazardous waste container. Do not pour any waste down the
drain.[6]

o Container Choice: Use high-density polyethylene (HDPE) or glass containers for waste
collection.[6]

Storage and Disposal
o Storage: Store the sealed waste containers in a designated satellite accumulation area away

from incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[6] All disposal activities must be in accordance with federal, state,
and local regulations.[7]

Spill Response

» Evacuate: In the event of a spill, evacuate all non-essential personnel from the area.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.
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o Contain: For small spills, use an inert absorbent material (e.g., sand or vermiculite) to
contain the spill. Avoid raising dust.

o Collect: Carefully collect the absorbed material and place it into a sealed, labeled hazardous
waste container.

o Decontaminate: Clean the spill area thoroughly. All cleaning materials should also be
disposed of as hazardous waste.[6]

Report: Report the spill to your supervisor and the EHS department.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 4-
Benzoylphenylboronic acid, from preparation to disposal.
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Safe Handling Workflow for 4-Benzoylphenylboronic Acid
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Caption: Workflow for the safe handling of 4-Benzoylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

AR ERER =95% | Sigma-Aldrich [sigmaaldrich.com]
. 4-Benzoylphenylboronic acid, CAS No. 268218-94-6 - iChemical [ichemical.com]
. 268218-94-6[4-Benzoylphenylboronic acid 98%]- Jizhi Biochemical [acmec.com.cn]

. scbt.com [scbt.com]

1
2
3

¢ 4. echemi.com [echemi.com]
5
6. benchchem.com [benchchem.com]
7

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
4-Benzoylphenylboronic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277926#personal-protective-equipment-for-
handling-4-benzoylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1277926?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/526010
http://www.ichemical.com/products/268218-94-6.html
https://www.acmec.com.cn/product/b44740
https://www.echemi.com/produce/pr2509252976-4-benzoylphenyl-boronic-acid.html
https://www.scbt.com/p/4-benzoylphenylboronic-acid-268218-94-6
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Butylsulfinyl_phenyl_boronic_acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1277926#personal-protective-equipment-for-handling-4-benzoylphenylboronic-acid
https://www.benchchem.com/product/b1277926#personal-protective-equipment-for-handling-4-benzoylphenylboronic-acid
https://www.benchchem.com/product/b1277926#personal-protective-equipment-for-handling-4-benzoylphenylboronic-acid
https://www.benchchem.com/product/b1277926#personal-protective-equipment-for-handling-4-benzoylphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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